Cas no 1807123-57-4 (2-Bromo-3-chloro-5-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline
• CAS No: 1807123-57-4
• MF: C₇H₄BrClF₃NO
• MW: 290.464970588684
• CID: 4708020
• Update Time: 2025-05-20

2-Bromo-3-chloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrClF3NO/c8-6-4(9)1-3(2-5(6)13)14-7(10,11)12/h1-2H,13H2
• InChI Key： AXJGITPZICYMPS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1N)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline

Professional Introduction to 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline (CAS No. 1807123-57-4)

2-Bromo-3-chloro-5-(trifluoromethoxy)aniline, a compound with the chemical formula C₆H₃BrClF₃NO, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic amine features a unique structural arrangement that makes it highly valuable for synthesizing various bioactive molecules. The presence of both bromo and chloro substituents, combined with a trifluoromethoxy group, enhances its reactivity and versatility in organic synthesis.

The compound's molecular structure is characterized by a benzene ring substituted with bromine at the 2-position, chlorine at the 3-position, and a trifluoromethoxy group at the 5-position. This specific configuration imparts distinct electronic properties, making it an attractive building block for designing novel pharmacophores. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity, which are crucial factors in drug design.

In recent years, 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline has garnered attention in the development of targeted therapies due to its ability to serve as a precursor for small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's scaffold allows for modifications that can fine-tune binding affinity to specific biological targets, making it a cornerstone in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the trifluoromethoxy group enhances interactions with biological targets by increasing electron-withdrawing effects, thereby improving drug efficacy. Additionally, the bromo and chloro substituents can be selectively modified through cross-coupling reactions, enabling the creation of diverse analogs with tailored pharmacological properties.

The agrochemical sector has also explored the applications of 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline. Its structural features make it a promising candidate for developing novel pesticides and herbicides. Research has shown that derivatives of this compound exhibit potent activity against resistant strains of weeds and pests. The ability to introduce various functional groups into its structure allows chemists to optimize its biological activity while minimizing environmental impact.

From a synthetic chemistry perspective, 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline is a versatile intermediate that facilitates the construction of complex molecules through multiple reaction pathways. Palladium-catalyzed cross-coupling reactions are particularly useful for introducing new substituents at specific positions on the benzene ring. These reactions provide high selectivity and yield, making them ideal for industrial-scale production.

The pharmaceutical industry has leveraged this compound in several drug discovery programs aimed at treating neurological disorders. Preliminary studies suggest that analogs derived from 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline may modulate neurotransmitter activity by interacting with specific receptor sites. The structural rigidity provided by the aromatic ring and the presence of electronegative groups enhance binding specificity, which is essential for therapeutic efficacy.

In conclusion, 2-Bromo-3-chloro-5-(trifluoromethoxy)aniline (CAS No. 1807123-57-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.